2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H21N3O2S2/c1-15-7-6-8-16(2)20(15)25-19(27)14-30-23-24-18-11-12-29-21(18)22(28)26(23)13-17-9-4-3-5-10-17/h3-12H,13-14H2,1-2H3,(H,25,27)
• InChI Key: KPOSKKYQQJUOQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3
• Molecular Formula: C23H21N3O2S2
• Molecular Weight: 435.6 g/mol
• CAS No.: 1252840-67-7

Description

The compound 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide is a heterocyclic molecule featuring a fused thieno[3,2-d]pyrimidinone core. Key structural elements include:

• 3-Benzyl substitution: Enhances lipophilicity and may influence binding to hydrophobic pockets in biological targets.
• 2-Sulfanylacetamide side chain: The sulfide linkage introduces conformational flexibility, while the acetamide group provides hydrogen-bonding capacity.

Biological Activity

The compound 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide is a thieno[3,2-d]pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a detailed examination of its biological activity, including synthesis methods, biological assays, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{21}N_{3}O_{4}S_{2}$, with a molecular weight of approximately 451.56 g/mol. The structure features a thieno[3,2-d]pyrimidine core, which is known for its diverse biological properties. The presence of the sulfanyl group and the benzyl moiety contributes to its reactivity and interaction with biological targets.

Property	Value
Molecular Formula	$C_{23}H_{21}N_{3}O_{4}S_{2}$
Molecular Weight	451.56 g/mol
Solubility	Moderate to high
Melting Point	Not specified

Antimicrobial Activity

Research indicates that thieno[3,2-d]pyrimidine derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial and fungal strains. In particular, it has shown promising activity against both Gram-positive and Gram-negative bacteria.

Case Study: Antibacterial Assays

In a study evaluating the antibacterial efficacy of similar thieno[3,2-d]pyrimidine compounds, it was found that derivatives demonstrated Minimum Inhibitory Concentrations (MICs) ranging from $10.7$ to $21.4\mu mol/mL$ . The compound's structural modifications can enhance its binding affinity to bacterial enzymes, thereby increasing its potency.

Anticancer Activity

The anticancer potential of this compound has also been explored. Thieno[3,2-d]pyrimidine derivatives are known to inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Research Findings

A study conducted on multicellular spheroids revealed that compounds with similar structures exhibited significant cytotoxicity against cancer cell lines . The mechanism involved the inhibition of specific signaling pathways crucial for cancer cell survival.

Table 2: Summary of Biological Activities

Activity Type	Target Organisms/Cells	Observed Effects
Antimicrobial	Bacteria (Gram-positive & Gram-negative)	MIC: $10.7-21.4\mu mol/mL$
Antifungal	Various fungal strains	Significant inhibition observed
Anticancer	Cancer cell lines	Induction of apoptosis; cytotoxicity

Synthesis Methods

The synthesis of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide typically involves a one-pot intermolecular annulation reaction . This method combines o-amino benzamides with thiols under controlled conditions to yield the desired thieno[3,2-d]pyrimidinone structure.

Synthesis Overview

• Starting Materials : O-amino benzamides and thiols.
• Reaction Conditions : Controlled temperature and pH.
• Yield : High yields reported for various derivatives.

Comparison with Similar Compounds

Structural and Physicochemical Data Comparison

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	LogP (Predicted)
Target Compound	Thieno[3,2-d]pyrimidinone	3-Benzyl, 2,6-dimethylphenyl	~425	~3.5
N-(2-Chlorophenyl)-pyrimidinylacetamide	Pyrimidine	4,6-Dimethyl, 2-chlorophenyl	~323	~2.8
Chromenone-Pyrazolopyrimidine (E4)	Pyrazolo[3,4-d]pyrimidine	Fluorophenyl, isopropylbenzamide	~589	~4.2
2-Cyanoacetamide (13a, E2)	Phenylhydrazone	4-Methylphenyl, sulfamoylphenyl	~357	~1.9